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Compound of Interest

Compound Name: NIR-797 isothiocyanate

Cat. No.: B15554533 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NIR-797 isothiocyanate is a near-infrared (NIR) fluorescent dye commonly used for labeling

proteins and other biomolecules. Its isothiocyanate group reacts with primary amines on target

molecules to form stable thiourea linkages. The dye's fluorescence in the NIR region (excitation

~795 nm, emission ~817 nm) is advantageous for deep tissue imaging due to reduced

autofluorescence and light scattering from biological tissues. Proper dissolution and storage

are critical to maintain the dye's reactivity and fluorescence properties.

Properties of NIR-797 Isothiocyanate
A summary of the key properties of NIR-797 isothiocyanate is provided below.
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Property Value Reference

Molecular Formula C45H50N3NaO6S4 [1]

Molecular Weight ~880.14 Da [2]

Physical Form Solid powder [2]

Excitation Maximum
~795 nm (in 0.1 M phosphate

buffer, pH 7.0)
[2]

Emission Maximum
~817 nm (in 0.1 M phosphate

buffer, pH 7.0)
[2]

Dissolution of NIR-797 Isothiocyanate
The solubility of NIR-797 isothiocyanate can vary depending on the intended application. It is

crucial to use high-purity, anhydrous solvents to prevent hydrolysis of the isothiocyanate group,

which would render the dye non-reactive.

Solvent Suitability Notes Reference

Ethanol Soluble
A common solvent for

reconstitution.
[1][3]

Dimethyl sulfoxide

(DMSO)
Soluble

Often used for

creating high-

concentration stock

solutions. A protocol

for encapsulating the

dye in nanoparticles

involved dissolving it

in DMSO at 1 mg/mL.

[4]

Storage and Stability
Proper storage is essential to prevent degradation of the dye. The isothiocyanate group is

sensitive to moisture, and the fluorescent cyanine core is susceptible to photobleaching.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.abcam.com/en-us/products/biochemicals/nir-797-isothiocyanate-near-infrared-fluorescent-dye-ab145280
https://www.sigmaaldrich.com/HK/zh/product/sigma/15167
https://www.sigmaaldrich.com/HK/zh/product/sigma/15167
https://www.sigmaaldrich.com/HK/zh/product/sigma/15167
https://www.sigmaaldrich.com/HK/zh/product/sigma/15167
https://www.benchchem.com/product/b15554533?utm_src=pdf-body
https://www.benchchem.com/product/b15554533?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/nir-797-isothiocyanate-near-infrared-fluorescent-dye-ab145280
https://www.biomol.com/de/produkte/chemikalien/farbstoffe-und-labeling/nir-797-isothiocyanate-cdx-n0008-m005
https://pmc.ncbi.nlm.nih.gov/articles/PMC11382802/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Recommendation Notes Reference

Solid Form

Short-Term Storage -20°C or 2-8°C

Always refer to the

manufacturer's

certificate of analysis

for specific

recommendations.

[1][5]

Long-Term Storage -20°C

Store under

desiccating

conditions. The

product can be stored

for up to 12 months

under these

conditions.

[1][5]

In Solution

Storage Temperature ≤ -20°C

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Light Exposure Protect from light
Store in the dark or in

amber vials.
[4]

Moisture

Use anhydrous

solvents and

desiccate

Prevents hydrolysis of

the isothiocyanate

group.

[1][5]

Experimental Protocols
Protocol 1: Reconstitution of NIR-797 Isothiocyanate
This protocol describes the preparation of a stock solution of NIR-797 isothiocyanate.

Materials:

NIR-797 isothiocyanate powder
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Anhydrous dimethyl sulfoxide (DMSO) or anhydrous ethanol

Vortex mixer

Microcentrifuge

Amber or foil-wrapped microcentrifuge tubes

Procedure:

Allow the vial of NIR-797 isothiocyanate powder to equilibrate to room temperature for at

least 20 minutes before opening to prevent condensation of moisture.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Add the appropriate volume of anhydrous solvent (e.g., DMSO or ethanol) to the vial to

achieve the desired stock concentration (e.g., 1-10 mg/mL).

Vortex the solution thoroughly for 1-2 minutes until the dye is completely dissolved.

Visually inspect the solution to ensure no particulates are present. If necessary, centrifuge

briefly to pellet any undissolved material.

Protocol 2: Storage of NIR-797 Isothiocyanate Stock
Solution
Procedure:

Aliquoting: Divide the stock solution into single-use aliquots in amber or foil-wrapped

microcentrifuge tubes. The volume of each aliquot should be appropriate for a single

experiment to minimize waste and avoid repeated freeze-thaw cycles.

Short-Term Storage: For use within a few days, store the aliquots at -20°C.

Long-Term Storage: For extended storage, store the aliquots at -20°C or colder. When stored

properly, the solution should be stable for several months.
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Handling: When ready to use, remove an aliquot from the freezer and allow it to thaw at

room temperature, protected from light. Once thawed, use the solution immediately for

conjugation reactions. Discard any unused portion of the thawed aliquot.

Visualizations
Below is a workflow diagram for the dissolution and storage of NIR-797 isothiocyanate.
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Preparation

Dissolution

Storage

Start: Receive NIR-797 Isothiocyanate Powder

Equilibrate vial to room temperature

Centrifuge vial to collect powder

Add anhydrous solvent (e.g., DMSO, Ethanol)

Vortex until fully dissolved

Stock Solution Ready

Aliquot into single-use, light-protected tubes

Store at ≤ -20°C under desiccating conditions

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for dissolving and storing NIR-797 isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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